Cas no 1807183-03-4 (2,3-Difluoro-6-methylbenzonitrile)

• Product Name: 2,3-Difluoro-6-methylbenzonitrile
• CAS No: 1807183-03-4
• MF: C₈H₅F₂N
• MW: 153.128808736801
• MDL: MFCD28790314
• CID: 4674997
• PubChem ID: 89015875
• Update Time: 2025-06-08

2,3-Difluoro-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-methylbenzonitrile
• FCH4239565
• AK344697
• AX8333608
• 1807183-03-4
• MFCD28790314
• Benzonitrile, 2,3-difluoro-6-methyl-
• AKOS027341073
• CS-0161546
• SCHEMBL13082493
• AS-43945

• MDL： MFCD28790314
• Inchi： 1S/C8H5F2N/c1-5-2-3-7(9)8(10)6(5)4-11/h2-3H,1H3
• InChI Key： RLISYLDOVHWOLY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1C#N)F

Computed Properties

• Exact Mass: 153.03900549g/mol
• Monoisotopic Mass: 153.03900549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2,3-Difluoro-6-methylbenzonitrile

Introduction to 2,3-Difluoro-6-methylbenzonitrile (CAS No. 1807183-03-4)

2,3-Difluoro-6-methylbenzonitrile (CAS No. 1807183-03-4) is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, characterized by its fluoro and methyl substituents on a benzene ring with a nitrile group at the 4-position, presents an intriguing scaffold for medicinal chemists seeking novel heterocyclic compounds.

The introduction of fluorine atoms into aromatic systems is a well-established strategy in drug discovery, as fluorine can modulate metabolic stability, binding affinity, and lipophilicity of molecules. In the case of 2,3-Difluoro-6-methylbenzonitrile, the electron-withdrawing nature of the nitrile group and the electron-donating effect of the methyl group, combined with the electron-deficient position due to fluorine substitution, create a unique electronic environment that may enhance interactions with biological targets.

Recent studies have highlighted the importance of fluorinated benzonitriles in developing antiviral and anticancer agents. For instance, derivatives of benzonitrile have been explored for their ability to inhibit viral proteases and kinases, which are critical for viral replication. The presence of fluoro substituents in such compounds often enhances their potency and selectivity by improving binding to target enzymes. 2,3-Difluoro-6-methylbenzonitrile could serve as a key intermediate in synthesizing such bioactive molecules.

The compound's structural features also make it a valuable building block for further derivatization. The nitrile group can undergo various chemical transformations, including hydrolysis to carboxylic acids or reduction to amides, while the aromatic ring can be further functionalized through electrophilic or nucleophilic aromatic substitution reactions. This flexibility allows researchers to explore a wide range of chemical modifications aimed at optimizing pharmacological properties.

In the realm of agrochemicals, fluorinated benzonitriles have shown promise as intermediates in the synthesis of herbicides and fungicides. The electronic and steric effects induced by fluorine atoms can influence the biological activity of these compounds, making them more effective against pests and pathogens. 2,3-Difluoro-6-methylbenzonitrile may be utilized in generating novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of 2,3-Difluoro-6-methylbenzonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation of benzene derivatives followed by nucleophilic substitution with cyanide sources. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to introduce fluorine atoms selectively. The optimization of these synthetic pathways is crucial for achieving high yields and purity levels required for industrial applications.

The pharmacological potential of 2,3-Difluoro-6-methylbenzonitrile has not been exhaustively explored; however, preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes relevant to human health conditions. For example, analogs of this compound have been investigated for their ability to modulate enzymes involved in inflammation and oxidative stress pathways. Further research is warranted to fully elucidate its therapeutic applications.

From an industrial perspective, the demand for specialized intermediates like 2,3-Difluoro-6-methylbenzonitrile is expected to grow as pharmaceutical and agrochemical companies continue to seek innovative solutions for drug discovery and crop protection. The compound's unique structural features make it a valuable asset in synthetic chemistry libraries used by research institutions and chemical manufacturers alike.

In conclusion,2,3-Difluoro-6-methylbenzonitrile (CAS No. 1807183-03-4) represents a promising candidate for further exploration in medicinal chemistry and agrochemical innovation. Its structural versatility and potential biological activities position it as a key intermediate in developing next-generation bioactive molecules with significant societal benefits.